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Compound of Interest

Compound Name: Clopidogrel Related Compound C

Cat. No.: B7543444

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical guidance for the laboratory handling of
Clopidogrel Related Compound C (CAS Number: 120202-71-3). The following procedures
are designed to minimize exposure risk and ensure safe operational conduct and compliant
disposal.

Hazard Identification and Quantitative Data

Clopidogrel Related Compound C is a hazardous substance that requires careful handling to
mitigate health risks. It is classified as harmful if swallowed, causes skin and serious eye
irritation, may cause respiratory irritation, and may lead to organ damage through prolonged or
repeated exposure.
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Parameter

Value

Source

GHS Hazard Statements

H302, H315, H319, H335,
H373

LGC Standards SDS

GHS Hazard Pictograms

GHSO07 (Exclamation Mark),
GHSO08 (Health Hazard)

LGC Standards SDS

Signal Word Warning LGC Standards SDS
CAS Number 120202-71-3 Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich

Occupational Exposure Limit
(OEL)

No specific OEL has been
established for Clopidogrel
Related Compound C. In the
absence of a specific limit, it is
recommended to handle this
compound as a potent
pharmaceutical ingredient and
apply a precautionary OEL in
the range of 1-10 pg/m3. The
OEL for the related compound,
Clopidogrel Bisulfate, has
been listed as 20 pg/m3, which
can serve as a reference point

for risk assessment.

ScieGen Pharmaceuticals SDS

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to minimizing exposure. The following

PPE is mandatory when handling Clopidogrel Related Compound C in powder form or in

solution.

o Gloves: Two pairs of powder-free nitrile or neoprene gloves are required. The outer glove

should be changed immediately upon contamination.
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Eye Protection: Chemical safety goggles with side shields or a face shield are necessary to
protect against splashes and airborne particles.

Respiratory Protection: When handling the powder outside of a containment system (e.g.,
ventilated balance enclosure, glove box), a NIOSH-approved respirator with a P100 filter is
required.

Lab Coat/Gown: A disposable, solid-front gown with tight-fitting cuffs is mandatory to prevent
skin contact.

Shoe Covers: Disposable shoe covers should be worn in the designated handling area.

Operational Plan: Step-by-Step Guidance
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks. If
compromised, handle as a spill and follow the spill management protocol.

Storage: Store the compound in its original, tightly sealed container in a designated,
ventilated, and refrigerated area at 2-8°C. The storage area should be clearly labeled with
the compound's identity and hazard warnings.

Weighing the Compound (Powder)

This operation must be performed in a ventilated balance enclosure (VBE) or a glove box to

contain airborne particles.

Preparation: Decontaminate the weighing area before starting. Assemble all necessary
equipment (spatula, weighing paper/vessel, secondary container) inside the enclosure.

Tare: Place the receiving container on the balance and tare to zero.

Transfer: Carefully transfer the desired amount of Clopidogrel Related Compound C from
the stock bottle to the receiving container using a dedicated spatula.

Closure: Tightly seal both the stock bottle and the receiving container before removing them
from the enclosure.
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Decontamination: Clean the spatula and all surfaces within the enclosure with a suitable
solvent (e.g., 70% ethanol) and dispose of all contaminated wipes as hazardous waste.

Solution Preparation

Solvent Addition: In a chemical fume hood, slowly add the solvent to the container with the
weighed powder to avoid splashing.

Dissolution: Cap the container and mix by gentle swirling or using a magnetic stirrer until the
compound is fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date,
and appropriate hazard warnings.

Disposal Plan

All waste generated from handling Clopidogrel Related Compound C is considered

hazardous and must be disposed of accordingly.

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weighing papers, and
disposable labware should be collected in a dedicated, labeled hazardous waste bag.

Liquid Waste: Unused solutions and solvent rinses should be collected in a sealed, labeled
hazardous waste container. Do not dispose of down the drain.

Sharps: Contaminated needles and syringes must be disposed of in a designated sharps
container.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office or a licensed waste management contractor.

Experimental Protocols and Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate key procedural workflows for handling Clopidogrel Related

Compound C.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7543444?utm_src=pdf-body
https://www.benchchem.com/product/b7543444?utm_src=pdf-body
https://www.benchchem.com/product/b7543444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7543444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

on
Don PPE Prepare Work Area

Handling Clopidogrel

Related Compound C?

Handling Powder?

Yes No

In Containment

(VBE/Glove Box)? Handling Solution?

No Yes

Add:

Work in

ACS NIOSH-approved Fume Hood

Respirator (P100)

Nio (Re-evaluate task)

Required PPE:
- Double Nitrile Gloves

- Safety Goggles
- Disposable Gown

A4

Proceed with Caution

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7543444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Clopidogrel Related Compound C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7543444#personal-protective-equipment-for-
handling-clopidogrel-related-compound-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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